The ground-state potential energy function of a beryllium dimer determined using the single-reference coupled-cluster approach

Physical Chemistry Chemical Physics Pub Date: 2011-10-13 DOI: 10.1039/C1CP22417D

Abstract

The accurate ground-state potential energy function of the beryllium dimer, Be2, has been determined from large-scale ab initio calculations using the single-reference coupled-cluster approach in conjunction with the correlation-consistent core–valence basis sets up to septuple-zeta quality. Results obtained with the conventional and explicitly-correlated coupled-cluster methods were compared. The scalar relativistic and adiabatic (the diagonal correction) effects were also discussed. The vibration–rotation energy levels of Be2 were predicted and found to be as accurate as those determined from the empirical potential energy function [J. M. Merritt et al., Science, 2009, 324, 1548]. The potential energy function of Be2 was determined in this study to have a minimum at 2.444 Å and the well depth of 935 cm−1.

Graphical abstract: The ground-state potential energy function of a beryllium dimer determined using the single-reference coupled-cluster approach
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